Cas no 105078-26-0 (Ethyl 6,8-difluoro-1-(2-fluoroethyl)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylate)

• Product Name: Ethyl 6,8-difluoro-1-(2-fluoroethyl)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylate
• CAS No: 105078-26-0
• MF: C₁₉H₂₂F₃N₃O₃
• MW: 397.391495227814
• CID: 2660625
• Update Time: 2023-08-06

Ethyl 6,8-difluoro-1-(2-fluoroethyl)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6,8-Difluoro-1-(2-fluoroethyl)-7-(4-methyl-1-piperazinyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester
• ethyl 6,8-difluoro-1-(2-fluoroethyl)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylate
• Ethyl 6,8-difluoro-1-(2-fluoroethyl)-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylate
• Ethyl 6,8-difluoro-1-(2-fluoroethyl)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylate

• Inchi： 1S/C19H22F3N3O3/c1-3-28-19(27)13-11-25(5-4-20)16-12(18(13)26)10-14(21)17(15(16)22)24-8-6-23(2)7-9-24/h10-11H,3-9H2,1-2H3
• InChI Key： GPESIXLDLBLFOA-UHFFFAOYSA-N
• SMILES： FC1=C2C(C(C(C(=O)OCC)=CN2CCF)=O)=CC(=C1N1CCN(C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 625
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1